Cas no 2309475-28-1 (Tert-butyl 2-(6-bromopyridin-3-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate)

• Product Name: Tert-butyl 2-(6-bromopyridin-3-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate
• CAS No: 2309475-28-1
• MF: C₁₉H₂₇BrN₂O₃
• MW: 411.33328461647
• CID: 6235674
• PubChem ID: 165738890
• Update Time: 2025-10-29

Tert-butyl 2-(6-bromopyridin-3-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7428813
• 2309475-28-1
• tert-butyl 2-(6-bromopyridin-3-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate
• Tert-butyl 2-(6-bromopyridin-3-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate

• Inchi： 1S/C19H27BrN2O3/c1-17(2,3)25-16(23)22-10-8-18(9-11-22)6-7-19(24,13-18)14-4-5-15(20)21-12-14/h4-5,12,24H,6-11,13H2,1-3H3
• InChI Key： LUOBMWGXUPLELT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CCC2(CCN(C(=O)OC(C)(C)C)CC2)C1)O

Computed Properties

• Exact Mass: 410.12051g/mol
• Monoisotopic Mass: 410.12051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.7Ų

Additional information on Tert-butyl 2-(6-bromopyridin-3-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate

Tert-butyl 2-(6-bromopyridin-3-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate and Its Significance in Modern Chemical Biology

Tert-butyl 2-(6-bromopyridin-3-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate (CAS no. 2309475-28-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications in drug discovery and molecular research. This compound, characterized by its spirocyclic structure and brominated pyridine moiety, represents a promising scaffold for the development of novel bioactive molecules.

The molecular architecture of Tert-butyl 2-(6-bromopyridin-3-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate incorporates several key functional groups that contribute to its versatility. The spirocyclic core, consisting of a nitrogen-containing heterocycle linked to a decane ring, provides a rigid framework that can enhance binding affinity and selectivity in biological targets. Additionally, the presence of a bromine atom at the 6-position of the pyridine ring offers a reactive site for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

In recent years, spirocyclic compounds have emerged as valuable tools in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic profiles. The spirocyclic system in Tert-butyl 2-(6-bromopyridin-3-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate is particularly noteworthy for its potential to interact with biological macromolecules in unique ways, potentially leading to the discovery of new therapeutic agents.

The hydroxyl group at the 2-position of the spirocyclic core further enhances the compound's reactivity, allowing for diverse functionalization strategies. This feature is particularly useful in medicinal chemistry, where selective modifications can fine-tune the biological activity of a molecule. The tert-butyl ester group at the 8-position provides stability while also serving as a handle for solubility enhancements or further derivatization.

Recent studies have highlighted the importance of brominated pyridines in drug discovery. The bromine atom in Tert-butyl 2-(6-bromopyridin-3-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate can be selectively modified through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups. These reactions are widely used in the synthesis of complex pharmaceuticals and have been instrumental in developing small-molecule inhibitors targeting various disease pathways.

The utility of this compound extends beyond simple molecular building blocks. Its unique structural features make it an attractive candidate for exploring new chemical space, particularly in the context of protein-protein interactions and enzyme inhibition. The spirocyclic core can disrupt non-covalent interactions by inducing conformational changes in binding partners, while the brominated pyridine moiety can serve as a recognition element for specific biological targets.

In addition to its synthetic appeal, Tert-butyl 2-(6-bromopyridin-3-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate has shown promise in preclinical studies as a lead compound for drug development. Its ability to modulate biological pathways with high selectivity has been demonstrated in cell-based assays and animal models. These findings suggest that derivatives of this compound could have therapeutic potential in areas such as oncology, immunology, and neurology.

The growing interest in spirocyclic compounds is reflected in the increasing number of patents and scientific publications focusing on their design and application. Researchers are exploring various strategies to optimize the pharmacological properties of these molecules, including modifications to the spirocyclic core and functional groups attached to it. The work done with Tert-butyl 2-(6-bromopyridin-3-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate contributes to this broader effort by providing a well-characterized scaffold for further investigation.

The synthesis of complex organic molecules like Tert-butyl 2-(6-bromopyridin-3-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate requires meticulous planning and execution to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such intricate structures with greater ease than was previously possible. Techniques such as transition-metal catalysis, flow chemistry, and automated synthesis have all played roles in enabling the efficient preparation of these molecules.

The impact of this compound on chemical biology is not limited to its direct applications but also extends to its role as a tool for understanding fundamental biological processes. By studying how spirocyclic compounds interact with biological targets, researchers can gain insights into structure-function relationships that are critical for drug design. This knowledge can then be applied to develop more effective therapeutic strategies.

In conclusion, Tert-butyl 2-(6-bromopyridin-3-yl)-2-hydroxy-8-aspiro[4.5]decane-carboxylic acid₈^-> (CAS no.












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